Cas no 112753-63-6 (1-Triazene, 3,3-diethyl-1-methoxy-, 2-oxide)

• Product Name: 1-Triazene, 3,3-diethyl-1-methoxy-, 2-oxide
• CAS No: 112753-63-6
• MF: C₅H₁₃N₃O₂
• MW: 147.175620794296
• CID: 1200734
• PubChem ID: 366266
• Update Time: 2025-04-20

1-Triazene, 3,3-diethyl-1-methoxy-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1-Triazene, 3,3-diethyl-1-methoxy-, 2-oxide
• diethylamino-methoxyimino-oxidoazanium
• 112753-63-6
• NCI60_011531
• DTXSID20327140
• SCHEMBL8775614

• Inchi： 1S/C5H13N3O2/c1-4-7(5-2)8(9)6-10-3/h4-5H2,1-3H3
• InChI Key： RRVPABSEZXWXNU-UHFFFAOYSA-N
• SMILES： [O-][N+](=NOC)N(CC)CC

Computed Properties

• Exact Mass: 147.10089
• Monoisotopic Mass: 147.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 50.9